5-Amino-7-azaindole-2-carboxylic acid
Overview
Description
5-Amino-7-azaindole-2-carboxylic acid is a chemical compound with the molecular formula C8H7N3O2 . It is a heterocyclic molecule that can be utilized as a pharmaceutical building block . It is also a reactant for the synthesis of azaindol derivatives .
Synthesis Analysis
The synthesis of 7-azaindoles often involves initial Sonogashira coupling of a 3-halosubstituted-2-aminopyridine . The intermediate alkynylpyridines are then exposed to a variety of different reaction conditions and reagents to afford the desired azaindoles . A novel one-pot method for selectively synthesizing 7-azaindoles has also been developed, which involves reactions between the readily available 2-fluoro-3-methylpyridine and arylaldehydes .Molecular Structure Analysis
The molecular structure of 7-azaindole effectively breaks up carboxylic acid dimers by stronger complemental hydrogen bonding to the COOH moiety, enabling drastic simplification and acceleration of VCD spectra calculations .Chemical Reactions Analysis
7-Azaindole breaks carboxylic acid dimers and simplifies VCD spectra analyses of natural products . It provides a perfectly complemental structure that can interact through its basic site with the O–H and through the N–H with the carbonyl functionality of the carboxylic acid .Scientific Research Applications
Synthesis of Heterocycles via Metal-Catalyzed Cross-Coupling Reactions
5-Amino-7-azaindole-2-carboxylic acid: is a key precursor in the synthesis of azaindoles, which are heterocyclic structures with significant medicinal potential . Metal-catalyzed cross-coupling reactions, such as Sonogashira, Heck, and Suzuki couplings, are employed to construct and derive these heterocycles. The electron-deficient nature of the pyridine ring in azaindoles makes them challenging to synthesize, thus requiring innovative approaches in organic synthesis .
Development of HIV-1 Integrase Strand Transfer Inhibitors
This compound has been utilized in the discovery of novel HIV-1 integrase strand transfer inhibitors (INSTIs). Derivatives of 5-Amino-7-azaindole-2-carboxylic acid have shown to effectively inhibit the strand transfer of HIV-1 integrase, which is crucial for the viral life cycle. The indole core and carboxyl group chelate Mg²⁺ ions within the active site of integrase, indicating its potential as a scaffold for developing new INSTIs .
Kinase Inhibition for Drug Discovery
The azaindole framework, which includes 5-Amino-7-azaindole-2-carboxylic acid derivatives, is extensively used in the design of kinase inhibitors. These compounds contribute to drug discovery and innovation by targeting various protein kinases, which are critical in regulating cellular processes .
Reactant for Synthesis of New Acrosin Inhibitors
As a reactant, 5-Amino-7-azaindole-2-carboxylic acid is used in the synthesis of azaindol derivatives that act as new acrosin inhibitors. Acrosin is a protease enzyme playing a role in the fertilization process, and its inhibition can be relevant in the development of contraceptives .
Preparation of Triazoles via Regioselective Heterocyclization Reactions
This chemical compound serves as a reactant for the preparation of triazoles through regioselective heterocyclization reactions. Triazoles are important in various fields, including agriculture and pharmaceuticals, due to their stability and biological activity .
Synthesis of Azaindolylcarboxy-endo-tropanamide
5-Amino-7-azaindole-2-carboxylic acid: is also involved in the synthesis of azaindolylcarboxy-endo-tropanamide. This synthesis process is part of the exploration of new compounds with potential therapeutic applications .
Safety And Hazards
Future Directions
The determination of absolute configurations of carboxylic acids by vibrational circular dichroism (VCD) spectroscopy is often complicated by self-aggregation and the subsequent need to compute the spectra of the aggregates. The use of 7-azaindole effectively breaks up these aggregates by stronger complemental hydrogen bonding to the COOH moiety, enabling drastic simplification and acceleration of VCD spectra calculations . This suggests potential future directions in the study and application of 7-azaindole and its derivatives.
properties
IUPAC Name |
5-amino-1H-pyrrolo[2,3-b]pyridine-2-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O2/c9-5-1-4-2-6(8(12)13)11-7(4)10-3-5/h1-3H,9H2,(H,10,11)(H,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VWHLUZNJRYXVRE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C2C=C(NC2=NC=C1N)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-7-azaindole-2-carboxylic acid | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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